3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 3-amino-1-(2,3-dimethylimidazol-4-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C9H17N3O/c1-6(4-10)9(13)8-5-11-7(2)12(8)3/h5-6,9,13H,4,10H2,1-3H3
• InChI Key: WWGPBLFFSFIZGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1C)C(C(C)CN)O

Description

3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is a structurally complex imidazole derivative characterized by a 1,2-dimethyl-substituted imidazole core and a branched propanol side chain with an amino group at the C3 position. The imidazole ring’s 1,2-dimethyl substitution likely enhances steric and electronic effects, influencing its solubility, stability, and molecular interactions. While direct physicochemical data for this compound are absent in the provided evidence, analogs from literature suggest its properties are modulated by substituent variations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol typically involves multi-step organic reactions. One possible route could involve the alkylation of an imidazole derivative followed by amination and hydroxylation steps. Specific reaction conditions such as temperature, solvents, and catalysts would depend on the chosen synthetic pathway.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and process optimization techniques.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions would vary based on the desired transformation.

Major Products

The major products formed from these reactions would depend on the specific reaction pathway. For example, oxidation might yield a ketone or aldehyde derivative, while substitution could introduce various functional groups onto the imidazole ring.

Scientific Research Applications

Chemistry

In chemistry, 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol can be used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications.

Biology

In biological research, this compound might be investigated for its potential as a biochemical probe or as a precursor for bioactive molecules.

Medicine

In medicinal chemistry, derivatives of this compound could be explored for their pharmacological properties, such as enzyme inhibition or receptor binding.

Industry

In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action for 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name / ID	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	Imidazole	1,2-dimethyl; 2-methylpropan-1-ol chain	C10H19N3O	197.28 (calculated)	Branched chain, amino group at C3
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol	Imidazole	No alkylation; linear propan-1-ol chain	C6H11N3O	141.17	Lower lipophilicity; pKa ~12.63
Compound 25	Benzoimidazole	3-methyl; p-tolyloxy side chain	C17H18N3O2	312.35	Aryloxy group enhances π-π interactions
Compound 21	Benzoimidazole	3-benzyl; 2-methoxyphenoxy side chain	C24H23N3O3	404.47	Increased steric bulk; higher molecular weight

Key Observations :

• The target compound’s 1,2-dimethylimidazole core distinguishes it from benzoimidazole derivatives (e.g., Compounds 21, 25), which exhibit extended aromatic systems. This difference may reduce π-stacking interactions but improve metabolic stability .
• Compared to (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol , the target’s branched chain and dimethyl groups likely increase lipophilicity, affecting membrane permeability and solubility.

Physicochemical and Analytical Data

Table 2: LCMS and Predicted Properties

Compound	Retention Time (min)	Purity (%)	m/z [M+H]+	Melting Point (°C)	pKa (Predicted)
Target Compound	N/A*	N/A*	~198.2 (calculated)	N/A*	~10–12 (estimated)
Compound 21	0.98	>98	404	N/A	N/A
Compound 25	0.91	>98	312	N/A	N/A
(2S)-Histidinol	N/A	N/A	141.17	197–199.5	12.63

Notes:

• The target compound’s predicted m/z (~198.2) is lower than benzimidazole derivatives (e.g., Compound 21: 404), reflecting its simpler structure.
• Higher melting points in compounds like (2S)-Histidinol suggest stronger intermolecular hydrogen bonding, which the target compound may lack due to steric hindrance from methyl groups.

Biological Activity

3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol, also known by its CAS number 1538227-09-6, is a compound that has garnered interest due to its potential biological activities. This article explores its chemical properties, synthesis, and biological effects, particularly focusing on its antimicrobial and pharmacological activities.

The molecular formula of 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is $C_8H_{15}N_3O$ with a molecular weight of 169.22 g/mol. The structure features an imidazole ring, which is known for its biological significance in various compounds.

Property	Value
CAS Number	1538227-09-6
Molecular Formula	C₈H₁₅N₃O
Molecular Weight	169.22 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Synthesis

The synthesis of this compound typically involves the reaction of appropriate precursors under controlled conditions. Although specific synthetic routes for this compound are not extensively documented in the literature, similar compounds have been synthesized using standard organic chemistry techniques involving imidazole derivatives.

Antimicrobial Activity

Research indicates that compounds containing imidazole rings exhibit significant antimicrobial properties. For instance, studies have shown that related nitroimidazole derivatives are effective against various Gram-positive and Gram-negative bacteria. The mechanism often involves the generation of free radicals that damage bacterial DNA and cellular structures .

Case Study: Antibacterial Efficacy
A study tested several imidazole derivatives against common pathogens like Staphylococcus aureus and Escherichia coli. The results indicated that compounds with structural similarities to 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol exhibited Minimum Inhibitory Concentration (MIC) values in the low micromolar range, suggesting potent antibacterial activity .

Pharmacological Applications

Beyond antimicrobial properties, imidazole derivatives have been explored for their potential in treating other conditions:

• Antiviral Activity : Some studies suggest that imidazole-containing compounds may inhibit viral replication, although specific data on 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is limited.
• Anticancer Properties : Certain imidazole derivatives have shown promise in cancer therapy by inducing apoptosis in cancer cells through various mechanisms including DNA damage and cell cycle arrest .

Research Findings

Recent investigations into the biological activities of imidazole derivatives highlight their versatility:

Study Reference	Activity Tested	Key Findings
	Antibacterial	Effective against S. aureus, E. coli with MIC values < 10 µM
	Antiviral	Potential inhibition of viral replication in vitro
	Anticancer	Induced apoptosis in cancer cell lines